Cas no 2137090-56-1 ((2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid
• CAS No: 2137090-56-1
• MF: C₈H₁₃N₅O₂
• MW: 211.221120595932
• CID: 6281251
• PubChem ID: 132354113
• Update Time: 2025-06-11

(2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137090-56-1
• (2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid
• EN300-736497

• Inchi： 1S/C8H13N5O2/c1-12-10-7(9-11-12)5-13-4-2-3-6(13)8(14)15/h6H,2-5H2,1H3,(H,14,15)/t6-/m0/s1
• InChI Key： YNOBHGGCZNOSHC-LURJTMIESA-N
• SMILES： OC([C@@H]1CCCN1CC1N=NN(C)N=1)=O

Computed Properties

• Exact Mass: 211.10692467g/mol
• Monoisotopic Mass: 211.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 84.1Ų

Additional information on (2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid

Recent Advances in the Study of (2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid (CAS: 2137090-56-1)

The compound (2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid (CAS: 2137090-56-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique tetrazole and pyrrolidine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and therapeutic potential.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a building block for more complex pharmacophores. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the tetrazole ring in this compound can serve as a bioisostere for carboxylic acids, enhancing metabolic stability and bioavailability. This property makes it a valuable scaffold for the design of novel drug candidates targeting various diseases, including cardiovascular disorders and central nervous system (CNS) conditions.

In addition to its synthetic utility, (2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid has shown promising biological activity in preclinical models. A recent investigation highlighted its potential as an inhibitor of specific enzymes involved in inflammatory pathways. The study, conducted by a team at the University of Cambridge, utilized high-throughput screening to identify the compound's affinity for cyclooxygenase-2 (COX-2), suggesting its applicability in the development of next-generation anti-inflammatory agents.

Further studies have explored the compound's pharmacokinetic profile. Research published in the European Journal of Pharmaceutical Sciences (2024) reported favorable absorption and distribution characteristics, with minimal off-target effects. These findings underscore the compound's potential as a lead molecule for further optimization and clinical development.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of (2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid. Current efforts are directed toward improving yield and purity, as well as exploring novel delivery systems to enhance its therapeutic efficacy. Collaborative initiatives between academia and industry are expected to accelerate progress in this area.

In conclusion, (2S)-1-[(2-methyl-2H-1,2,3,4-tetrazol-5-yl)methyl]pyrrolidine-2-carboxylic acid (CAS: 2137090-56-1) represents a promising candidate for drug development, with demonstrated biological activity and favorable pharmacokinetic properties. Ongoing research aims to further elucidate its mechanisms of action and expand its applications in medicine. The compound's versatility and potential make it a focal point for future studies in chemical biology and pharmaceutical sciences.